3-[3-(Dimethylamino)propyl]-3-(3-methoxyphenyl)-4,4-dimethylpiperidine-2,6-dione;hydrochloride

• CAS No.: 103353-87-3
• Product Name: 3-[3-(Dimethylamino)propyl]-3-(3-methoxyphenyl)-4,4-dimethylpiperidine-2,6-dione;hydrochloride
• Molecular Formula: C19H29ClN2O3
• Molecular Weight: 368.9 g/mol
• IUPAC Name: 3-[3-(dimethylamino)propyl]-3-(3-methoxyphenyl)-4,4-dimethylpiperidine-2,6-dione;hydrochloride
• Standard InChI: InChI=1S/C19H28N2O3.ClH/c1-18(2)13-16(22)20-17(23)19(18,10-7-11-21(3)4)14-8-6-9-15(12-14)24-5;/h6,8-9,12H,7,10-11,13H2,1-5H3,(H,20,22,23);1H
• Standard InChIKey: WCDCKCAPKMUVHY-UHFFFAOYSA-N
• SMILES: CC1(CC(=O)NC(=O)C1(CCCN(C)C)C2=CC(=CC=C2)OC)C.Cl
• Canonical SMILES: CC1(CC(=O)NC(=O)C1(CCCN(C)C)C2=CC(=CC=C2)OC)C.Cl
• Appearance: Solid powder
• Description: SC-48274 is ananxiolytic compound.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 3-(3-methoxyphenyl)-3-(3-dimethylaminopropyl)-4,4-dimethylpiperidine-2,6-dione; AGN 2979; AGN 2979 hydrochloride; AGN-2979; SC 48274; SC-48274
• Reference: 1: Kawasaki H, Takasaki K. [Electroencephalographic study with SC-48274, a novel nonbenzodiazepine anxiolytic in conscious rabbits]. Nihon Yakurigaku Zasshi. 1991 Oct;98(4):259-72. Japanese. PubMed PMID: 1687040.; 2: Ogawa N, Hara C, Takaki S. Anxiolytic activity of SC-48274 compared with those of buspirone and diazepam in experimental anxiety models. Jpn J Pharmacol. 1993 Feb;61(2):115-21. PubMed PMID: 8096257.; 3: Gittos MW. The anxiolytic SC 48274 (AGN 2979; BTG 1501) in generalized anxiety disorder. Prog Neuropsychopharmacol Biol Psychiatry. 1994 Jul;18(4):831-2. Corrected and republished in: Prog Neuropsychopharmacol Biol Psychiatry. 1994 Dec;18(8):i-ii. PubMed PMID: 7938570.; 4: Gittos MW. The anxiolytic SC 48274 (AGN 2979; BTG 1501) in generalized anxiety disorder. Prog Neuropsychopharmacol Biol Psychiatry. 1994 Dec;18(8):i-ii. PubMed PMID: 7863012.; 5: Cutler NR, Sramek JJ, Macpherson AE, Doss MG, Benes CO, Howard SF. An evaluation of the anxiolytic SC 48,274 in generalized anxiety disorder (GAD). Prog Neuropsychopharmacol Biol Psychiatry. 1994 Jul;18(4):685-94. PubMed PMID: 7938559.; 6: Gittos MW, Papp M. Antidepressant-like action of AGN 2979, a tryptophan hydroxylase activation inhibitor, in a chronic mild stress model of depression in rats. Eur Neuropsychopharmacol. 2001 Oct;11(5):351-7. PubMed PMID: 11597821.; 7: Kanemaru K, Nishi K, Diksic M. AGN-2979, an inhibitor of tryptophan hydroxylase activation, does not affect serotonin synthesis in Flinders Sensitive Line rats, a rat model of depression, but produces a significant effect in Flinders Resistant Line rats. Neurochem Int. 2009 Dec;55(7):529-35. doi: 10.1016/j.neuint.2009.05.008. Epub 2009 May 20. PubMed PMID: 19463878; PubMed Central PMCID: PMC2778282.; 8: Boadle-Biber MC, Phan TH. AGN 2979 [3(3-methoxyphenyl)-3-(3-dimethylaminopropyl)-4, 4-dimethylpiperidine-2,6-dione]. An inhibitor of the activation of tryptophan hydroxylase. Biochem Pharmacol. 1986 May 1;35(9):1521-6. PubMed PMID: 3707615.; 9: Hasegawa S, Kanemaru K, Gittos M, Diksic M. The tryptophan hydroxylase activation inhibitor, AGN-2979, decreases regional 5-HT synthesis in the rat brain measured with alpha-[14C]methyl-L-tryptophan: an autoradiographic study. Brain Res Bull. 2005 Oct 15;67(3):248-55. PubMed PMID: 16144662.
• PubChem Compound: 9951187
• Last Modified: Nov 11 2021